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Compound of Interest

Compound Name:
Ethyl 7-fluoro-1H-indole-2-

carboxylate

CAS No.: 348-31-2

Cat. No.: B1599925

Get Quote

Initial research into the physicochemical properties of the compound with CAS number 348-31-

2 has revealed a significant discrepancy that requires clarification before proceeding with the

development of an in-depth technical guide.

The CAS number 348-31-2 is identified as Ethyl 7-fluoro-1H-indole-2-carboxylate. However,

publicly available, in-depth physicochemical data and established experimental protocols for

this specific compound are sparse. This limitation would hinder the creation of a

comprehensive technical guide as requested.

Conversely, a substantial body of detailed technical information is available for 3,5-

Dinitrosalicylic acid, which is assigned the CAS number 609-99-4.[1][2][3] This compound is

widely used in biochemical and analytical chemistry, particularly for the colorimetric

determination of reducing sugars.[2][3] Its properties, applications, and associated analytical

methods are extensively documented in scientific literature and technical data sheets.[4][5]

Given the request for an "in-depth technical guide," it is possible that there may be a confusion

of CAS numbers. To ensure that the final document meets your specific needs, please confirm
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which of the following compounds is the intended subject of your request:

Option 1: Ethyl 7-fluoro-1H-indole-2-carboxylate (CAS 348-31-2)

Option 2: 3,5-Dinitrosalicylic acid (CAS 609-99-4)

Upon your confirmation, a comprehensive technical guide will be developed for the correct

compound, adhering to all the specified requirements for scientific integrity, detailed protocols,

and data visualization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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